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Introduction

Anhydroxylitol, a derivative of the naturally occurring sugar alcohol xylitol, is a key ingredient
in the cosmetic and pharmaceutical industries, primarily utilized for its potent humectant and
skin-conditioning properties. This technical guide provides an in-depth overview of
anhydroxylitol's chemical structure, physicochemical properties, synthesis, and its molecular
mechanisms of action related to skin hydration and barrier function. The information presented
herein is intended to serve as a comprehensive resource for researchers, scientists, and
professionals involved in drug development and cosmetic formulation.

Chemical Structure and Identifiers

Anhydroxylitol is formed through the intramolecular dehydration of xylitol, resulting in a cyclic
ether structure.

o |[UPAC Name: (2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-diol[1]
e CAS Number: 53448-53-6[2]

e Molecular Formula: CsH1004
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e Canonical SMILES: C1--INVALID-LINK--CO)O">C@@HO[1]
e InChl Key: KZVAAIRBJJYZOW-VPENINKCSA-N[1]

Table 1: Chemical Identifiers for Anhydroxylitol

Identifier Value

(2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-

IUPAC Name diol[1]

CAS Number 53448-53-6[2]
EC Number 258-560-9[2]
PubChem CID 104501[1]

UNII 8XWR7NN42F[3]

Physicochemical Properties

Anhydroxylitol is a hygroscopic substance, readily soluble in water. Its key physicochemical
properties are summarized in the table below.

Table 2: Physicochemical Properties of Anhydroxylitol
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Property Value Source
Molecular Weight 134.13 g/mol [1]
Light yellow to yellow to
Appearance T [4]
orange clear liquid
Melting Point <50°C
Boiling Point 155-160 °C at 0.2 Torr [51[6]
Density 1.453 + 0.06 g/cm? (Predicted) [6]

Water Solubility

674 g/L at 20 °C

pKa 13.72 + 0.60 (Predicted) [4]
logP -1.4 (Predicted) [1]
Synthesis

The primary method for synthesizing anhydroxylitol is through the acid-catalyzed

intramolecular dehydration of xylitol.

Experimental Protocol: Acid-Catalyzed Dehydration of

Xylitol

This protocol describes a general laboratory-scale synthesis of anhydroxylitol.

Materials:

D-Xylitol

Activated carbon

Diatomaceous earth

Sulfuric acid (H2S0a4), 5% v/v aqueous solution

Sodium hydroxide (NaOH) solution for neutralization
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Anhydrous sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Heating mantle with a stirrer

Round-bottom flask

Condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a stirrer and condenser, dissolve D-xylitol in a 5% v/v
agueous solution of sulfuric acid.

Heat the reaction mixture to 135 °C with constant stirring for 45 minutes.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture by the slow addition of a sodium hydroxide solution until a pH of ~7 is
reached.

Add activated carbon to the solution and stir for 30 minutes to decolorize.

Filter the mixture through a pad of diatomaceous earth to remove the activated carbon.

Extract the aqueous solution multiple times with an organic solvent such as ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to yield crude anhydroxylitol as a viscous liquid.
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» Further purification can be achieved through column chromatography on silica gel.

Characterization:

The identity and purity of the synthesized anhydroxylitol should be confirmed using standard
analytical techniques:

1H and 3C NMR Spectroscopy: To confirm the chemical structure.

FT-IR Spectroscopy: To identify the functional groups.

Mass Spectrometry: To determine the molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess purity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Anhydroxylitol: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b138879#anhydroxylitol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b138879
https://www.e-ajbc.org/upload/pdf/ajbc-21-1-13.pdf
https://formunova.com/our-ingredients/anhydroxylitol/
https://www.benchchem.com/product/b138879#anhydroxylitol-chemical-structure-and-properties
https://www.benchchem.com/product/b138879#anhydroxylitol-chemical-structure-and-properties
https://www.benchchem.com/product/b138879#anhydroxylitol-chemical-structure-and-properties
https://www.benchchem.com/product/b138879#anhydroxylitol-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138879?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

